3-Bromo-1-ethylpyridinium: Functional Cation for Optoelectronics & Bioactive Ionic Liquids
3-Bromo-1-ethylpyridinium: Functional Cation for Optoelectronics & Bioactive Ionic Liquids
Topic: 3-Bromo-1-ethylpyridinium cation structure and properties Content Type: In-depth technical guide.
Executive Summary
The 3-Bromo-1-ethylpyridinium cation ([3-Br-1-EtPy]
This guide details the physicochemical architecture, synthesis protocols, and emerging applications of [3-Br-1-EtPy]
Chemical Identity & Structural Analysis
The cation consists of a pyridine ring quaternized at the nitrogen (N1) with an ethyl group and substituted at the meta position (C3) with a bromine atom.
| Feature | Description | Electronic/Steric Impact |
| Core Scaffold | Pyridinium (aromatic heterocycle) | Electron-deficient ring; susceptible to electrochemical reduction.[1] |
| Substituent 1 | Ethyl group (-CH | Induces permanent positive charge; increases lipophilicity compared to methyl variants; disrupts crystal packing to lower melting points.[1] |
| Substituent 2 | Bromine (-Br) at C3 | Inductive Effect (-I): Withdraws electron density, lowering the LUMO energy level (easier reduction).[1] Steric Effect: Less hindering than C2-substitution, allowing closer packing in hybrid crystal lattices.[1] |
| Isomer Distinction | vs. 2-Bromo (BEP) | The 3-bromo position is less reactive toward nucleophilic attack (S |
Synthesis & Fabrication Protocols
The synthesis of 3-bromo-1-ethylpyridinium salts follows a standard quaternization (Menschutkin reaction) pathway.[1] The choice of counter-anion dictates the final state (solid salt vs. ionic liquid).
Protocol A: Synthesis of the Precursor Salt (Bromide)
Target: 3-Bromo-1-ethylpyridinium bromide ([3-Br-1-EtPy][Br])[1]
Reagents:
-
3-Bromopyridine (CAS: 626-55-1) – Limiting Reagent[1]
-
Ethyl Bromide (Bromoethane) – Excess (1.2 - 1.5 eq)[1]
-
Solvent: Acetonitrile (ACN) or Toluene (anhydrous)
Step-by-Step Methodology:
-
Preparation: Charge a dried, argon-purged round-bottom flask with 3-bromopyridine (10 mmol).
-
Addition: Add anhydrous Acetonitrile (10 mL) followed by slow addition of Ethyl Bromide (15 mmol). Note: Ethyl bromide is volatile (bp 38°C); use a reflux condenser cooled to -10°C.[1]
-
Reaction: Heat to mild reflux (50–60°C) for 24–48 hours. The reaction kinetics are slower than unsubstituted pyridine due to the electron-withdrawing 3-Br group deactivating the nitrogen lone pair.[1]
-
Isolation:
-
Purification: Recrystallize from Ethanol/Ether.
Protocol B: Anion Metathesis (for Hybrid Materials)
Target: 3-Bromo-1-ethylpyridinium Iodoantimonate (Hybrid Semiconductor)[1][6]
Methodology:
-
Dissolution: Dissolve [3-Br-1-EtPy][I] (prepared via Protocol A using EtI) in Acetone/Methanol.
-
Metal Complexation: Add stoichiometric SbI
(Antimony Triiodide). -
Crystallization: Slow evaporation yields crystals of (3-Br-1-EtPy)
[Sb I ].[1] -
Result: Dark red/black crystals suitable for X-ray diffraction and optical measurements.
Visualization: Synthesis & Application Workflow
The following diagram illustrates the synthesis pathway and the divergent applications based on the counter-anion selection.
Caption: Synthesis of the 3-bromo-1-ethylpyridinium cation and its bifurcation into optoelectronic materials and bioactive agents.
Physicochemical Properties
The properties of the cation are heavily dependent on the anion pairing. The data below aggregates findings from halide and metallate salts.
| Property | Value / Characteristic | Context |
| Molecular Weight (Cation) | 187.06 g/mol | C |
| Electronic Band Gap | ~2.19 – 2.22 eV | As (3-Br-1-EtPy) |
| Thermal Stability | Stable up to ~200°C | Decomposition onset for iodoantimonate salts; significantly higher than simple alkyl-pyridinium halides.[1] |
| Redox Behavior | Irreversible Reduction | The pyridinium ring undergoes reduction to a radical species. The 3-Br group shifts the reduction potential anodically (easier to reduce) vs. ethylpyridinium.[1] |
| Solubility | Polar Solvents | Soluble in Water, DMSO, Acetonitrile, Methanol. Insoluble in Hexane, Ether. |
Applications in Research & Industry
A. Organic-Inorganic Hybrid Semiconductors
The primary high-value application of this cation is in the engineering of low-dimensional hybrid perovskite-like materials .[1]
-
Mechanism: The [3-Br-1-EtPy]
cation acts as a spacer in the crystal lattice of metal halides (e.g., [Sb I ] ).[1] -
Advantage: The bromine substituent at position 3 participates in Halogen Bonding (C–Br···I) with the inorganic framework. This non-covalent interaction rigidifies the lattice, improving thermal stability and modifying the optical band gap to the visible range (~2.2 eV), making it a candidate for lead-free solar absorbers or photodetectors.
B. Bioactive Ionic Liquids (Antimicrobial)
Unlike standard solvents, this cation exhibits specific biological toxicity useful for sterilization.
-
Mechanism: The cation generates Reactive Oxygen Species (ROS) upon interaction with microbial membranes.
-
Target: Effective against bacterial DNA and viral replication. The lipophilic ethyl chain facilitates membrane penetration, while the redox-active pyridinium core drives oxidative stress.[1]
Safety & Handling (MSDS Summary)
-
Hazards:
-
Acute Toxicity: Toxic if swallowed (characteristic of quaternary pyridiniums).
-
Skin/Eye Irritant: Causes severe skin burns and eye damage (Category 1B).
-
Oxidative Stress: Capable of generating ROS; handle with care in biological assays.
-
-
Storage: Hygroscopic. Store under inert gas (Argon/Nitrogen) in a desiccator. Light sensitive (bromide salts may darken over time).
References
-
Shentseva, I. A., et al. (2024).[5][6][7][8] "Di- and Octanuclear 1,2-Dimethylpyridinium and 3-Bromo-1-Ethylpyridinium Iodoantimonates(III): Crystal Structure and Physicochemical Properties." Russian Journal of Inorganic Chemistry, 69(8), 1158-1164.[9][10][11] Link[9][10]
-
Adonin, S. A., et al. (2024).[5][6][7][10] "Synthesis and optical properties of antimony(III) and bismuth(III) iodometalates with functionalized pyridinium cations." ResearchGate / Russian Journal of Inorganic Chemistry. Link
-
RSC Publishing. (2026). "Integrating green chemistry with biomedical innovation: the role of biocompatible ionic liquids." Royal Society of Chemistry. Link
-
PubChem. (2025).[4] "3-Bromopyridine Compound Summary." National Library of Medicine. Link
Sources
- 1. CAS 878-23-9: 2-Bromo-1-ethylpyridinium tetrafluoroborate [cymitquimica.com]
- 2. bachem.com [bachem.com]
- 3. Organic Syntheses Procedure [orgsyn.org]
- 4. 3-Bromopyridine | C5H4BrN | CID 12286 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. researchgate.net [researchgate.net]
- 6. researchgate.net [researchgate.net]
- 7. researchgate.net [researchgate.net]
- 8. researchgate.net [researchgate.net]
- 9. pubs.acs.org [pubs.acs.org]
- 10. pubs.acs.org [pubs.acs.org]
- 11. pubs.acs.org [pubs.acs.org]
